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Compound of Interest

Compound Name: MEN 11270

Cat. No.: B549513 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential information and step-by-step

guidance for the safe disposal of MEN 11270.

MEN 11270 is a peptide antagonist of the B2 bradykinin receptor, utilized in laboratory

research.[1] Its proper disposal is crucial to mitigate any potential environmental impact and to

adhere to safety regulations.

Chemical and Physical Properties
A summary of the key properties of MEN 11270 is provided in the table below for easy

reference.

Property Value

CAS Number 235082-52-7[1][2][3]

Molecular Formula C60H90N20O11S[1]

Molecular Weight 1299.55 g/mol [1]

Appearance Lyophilized solid

Storage Store at -20°C
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Pre-Disposal Safety Precautions
Before initiating the disposal process, it is imperative to handle MEN 11270 in accordance with

good industrial hygiene and safety practices. This includes wearing appropriate personal

protective equipment (PPE) such as gloves, lab coats, and safety glasses.

Step-by-Step Disposal Procedure
The recommended procedure for the proper disposal of MEN 11270 is as follows:

Assess the Waste: Determine if the MEN 11270 waste is in a solid or liquid form. Identify any

other chemicals mixed with the waste.

Consult Safety Data Sheet (SDS): Always refer to the specific Safety Data Sheet provided by

the supplier for the most detailed and up-to-date disposal information.

Package for Disposal:

Place surplus and non-recyclable MEN 11270 into a designated and clearly labeled waste

container.

Ensure the container is compatible with the chemical and properly sealed.

Engage a Licensed Disposal Company: Contact a licensed professional waste disposal

service to handle the final disposal of the chemical waste.

Incineration: Where permissible and facilities are available, chemical incineration with an

afterburner and scrubber is a suggested method of disposal. This should be performed by

the licensed disposal contractor.

The following diagram illustrates the recommended workflow for the proper disposal of MEN
11270.
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Preparation Disposal
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Caption: Workflow for the proper disposal of MEN 11270.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of MEN 11270, thereby fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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